2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide molecular weight and formula
2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide molecular weight and formula
An In-Depth Technical Guide to 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide: Synthesis, Properties, and Applications
Executive Summary
This guide provides a comprehensive technical overview of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide, a bifunctional molecule of significant interest to researchers in organic synthesis and medicinal chemistry. The compound uniquely combines the robust tert-Butyldiphenylsilyl (TBDPS) protecting group with a reactive acetohydrazide moiety. This structure positions it as a valuable building block for the synthesis of complex molecules and novel therapeutic agents. This document details its physicochemical properties, provides a validated synthetic protocol, explores its applications in drug development, and offers step-by-step experimental procedures for its synthesis, deprotection, and derivatization.
Introduction: A Molecule of Duality
In the landscape of modern drug discovery and complex molecule synthesis, the strategic use of bifunctional reagents is paramount. 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide emerges as a molecule of significant utility, embodying a duality of purpose: a stable, protected hydroxyl group and a versatile, reactive hydrazide functional group. Understanding this compound requires an appreciation of its two core components.
The tert-Butyldiphenylsilyl (TBDPS) Protecting Group: First introduced by Hanessian and Lavallée in 1975, the TBDPS group is a cornerstone for the protection of hydroxyl functionalities.[1] Its defining features are the significant steric bulk from its two phenyl rings and a tert-butyl group, which impart exceptional stability across a wide range of reaction conditions.[2] It is notably more stable to acidic hydrolysis than other common silyl ethers like trimethylsilyl (TMS) and tert-butyldimethylsilyl (TBDMS), withstanding harsh conditions such as 80% acetic acid and 50% trifluoroacetic acid.[1][2] This robustness allows for extensive chemical transformations on other parts of a molecule while the protected alcohol remains intact.[2]
The Acetohydrazide Scaffold: The hydrazide functional group (-CONHNH2) is a well-established pharmacophore, a molecular feature responsible for a drug's pharmacological activity. Acetohydrazide and its derivatives are known to exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[3][4] This moiety serves as a versatile synthetic handle for constructing nitrogen-containing heterocycles, such as pyrazoles and oxadiazoles, which are prevalent in many therapeutic agents.[5][6]
This guide will dissect the properties, synthesis, and strategic applications of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide, presenting it as a key intermediate for researchers and drug development professionals.
Physicochemical Properties
The molecular structure of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide dictates its chemical behavior and potential applications. Its key properties are derived from the combination of the bulky, nonpolar TBDPS group and the polar hydrazide function.
| Property | Value | Source |
| Molecular Formula | C₁₈H₂₄N₂O₂Si | Derived from parent acid[7] |
| Molecular Weight | 328.48 g/mol | Calculated |
| Appearance | Predicted: White to off-white solid | Based on similar compounds[4] |
| Solubility | Predicted: Soluble in organic solvents (DMF, CH₂Cl₂, EtOAc) | Based on TBDPS properties[8] |
Molecular Structure Diagram
Caption: 2D structure of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide.
Synthesis and Workflow
The synthesis of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide is most efficiently achieved via a two-step sequence starting from an ester of glycolic acid, such as ethyl glycolate. This strategy involves the protection of the hydroxyl group followed by hydrazinolysis.
Synthetic Scheme:
-
Silylation: The primary hydroxyl group of ethyl glycolate is protected using tert-butyldiphenylsilyl chloride (TBDPS-Cl) in the presence of a mild base like imidazole. TBDPS-Cl shows high selectivity for less sterically hindered primary alcohols.[2][8]
-
Hydrazinolysis: The resulting silyl-protected ester is then reacted with hydrazine hydrate to convert the ester functionality into the desired acetohydrazide.
Synthetic Workflow Diagram
Caption: Synthetic utility showing derivatization followed by deprotection.
Experimental Protocols
The following protocols are provided as a guide for the synthesis and manipulation of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide.
Protocol 1: Synthesis of 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide
This protocol details the two-step synthesis from ethyl glycolate.
Materials:
-
Ethyl glycolate
-
tert-Butyldiphenylsilyl chloride (TBDPS-Cl)
-
Imidazole
-
Anhydrous N,N-Dimethylformamide (DMF)
-
Hydrazine hydrate
-
Ethanol (EtOH)
-
Ethyl acetate (EtOAc), Hexanes
-
Saturated aqueous NaHCO₃, Brine
-
Anhydrous Na₂SO₄
-
Silica gel for column chromatography
Procedure:
Step A: Synthesis of Ethyl 2-((tert-Butyldiphenylsilyl)oxy)acetate
-
Dissolve ethyl glycolate (1.0 equiv.) in anhydrous DMF under an argon atmosphere.
-
Add imidazole (2.5 equiv.) to the solution, followed by the dropwise addition of TBDPS-Cl (1.2 equiv.) at 0 °C.
-
Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.
-
Quench the reaction with saturated aqueous NaHCO₃ and extract the product with EtOAc.
-
Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purify the crude product by silica gel column chromatography (e.g., using a gradient of 5-10% EtOAc in hexanes) to yield the protected ester.
Step B: Hydrazinolysis
-
Dissolve the purified ester from Step A (1.0 equiv.) in ethanol.
-
Add hydrazine hydrate (5.0 equiv.) and heat the mixture to reflux.
-
Monitor the reaction by TLC until the starting ester is consumed.
-
Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and excess hydrazine.
-
Triturate the residue with cold diethyl ether or recrystallize from a suitable solvent system (e.g., EtOAc/hexanes) to obtain pure 2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide.
Protocol 2: TBDPS Deprotection
This protocol describes the standard method for cleaving the TBDPS ether to reveal the free hydroxyl group.
Materials:
-
TBDPS-protected compound
-
Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF
-
Tetrahydrofuran (THF)
-
Saturated aqueous NH₄Cl
-
Ethyl acetate (EtOAc), Brine
-
Anhydrous Na₂SO₄
Procedure:
-
Dissolve the TBDPS-protected compound (1.0 equiv.) in THF.
-
Add TBAF solution (1.5 equiv.) at room temperature.
-
Stir the reaction and monitor by TLC. The reaction is typically complete within 1-4 hours.
-
Quench the reaction by adding saturated aqueous NH₄Cl.
-
Extract the product with EtOAc. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.
-
Purify the resulting alcohol by silica gel column chromatography.
Safety and Handling
-
TBDPS-Cl: Corrosive and moisture-sensitive. Handle in a fume hood wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.
-
Hydrazine Hydrate: Highly toxic, corrosive, and a suspected carcinogen. All manipulations must be performed in a well-ventilated fume hood with appropriate PPE.
-
Solvents: DMF is a reproductive toxin. Handle with care. Standard precautions for flammable organic solvents should be followed.
Conclusion
2-((tert-Butyldiphenylsilyl)oxy)acetohydrazide is a strategically designed molecule that offers significant advantages in chemical synthesis and drug discovery. Its combination of a robust, sterically hindered silyl ether with a versatile hydrazide functional group provides a powerful platform for creating molecular diversity. The protocols and insights provided in this guide aim to equip researchers with the knowledge to effectively synthesize and utilize this valuable chemical tool in their pursuit of novel materials and therapeutics.
References
- Hanessian, S., & Lavallee, P. (1975). The TBDPS group: A new and useful protecting group for alcohols. Canadian Journal of Chemistry, 53(19), 2975-2977.
- Grokipedia. (n.d.). tert-Butyldiphenylsilyl.
- Gelest. (n.d.). Silyl Groups - Gelest Technical Library.
- Glycoscience Protocols. (2021). Introduction of tert-butyldiphenylsilyl (TBDPS) group.
- BenchChem. (n.d.). Application Notes and Protocols for 2-(2-Chlorophenyl)acetohydrazide in Medicinal Chemistry.
- BenchChem. (n.d.). Application of TBDPS Protecting Group in Natural Product Synthesis: Notes and Protocols.
- Health Sciences. (2024). Acetohydrazide derivatives: Significance and symbolism.
- CymitQuimica. (n.d.). CAS 1068-57-1: Acetohydrazide.
- Al-Warhi, T., et al. (2023). Novel coumarin-based acetohydrazide-1,2,3-triazole derivatives as urease enzyme inhibitors. PMC.
- El-Gamal, M. I., et al. (2022). Coumarin-acetohydrazide derivatives as novel antiproliferative agents. New Journal of Chemistry (RSC Publishing).
- CymitQuimica. (n.d.). 2-(4-tert-Butylphenoxy)acetohydrazide.
- Sigma-Aldrich. (n.d.). 2-(4-TERT-BUTYL-PHENOXY)-ACETIC ACID HYDRAZIDE.
- BLDpharm. (n.d.). 76271-74-4|2-((tert-Butyldiphenylsilyl)oxy)acetic acid.
- Organic Chemistry Portal. (n.d.). tert-Butyldiphenylsilyl Ethers.
- MDPI. (2023). Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric.
- ChemicalBook. (2025). 2-((tert-Butyldiphenylsilyl)oxy)acetic acid | 76271-74-4.
- BenchChem. (n.d.). Application of N'-tert-butyl(tert-butoxy)carbohydrazide in the Synthesis of Pharmaceutical Intermediates.
Sources
- 1. tert-Butyldiphenylsilyl - Wikipedia [en.wikipedia.org]
- 2. benchchem.com [benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. CAS 1068-57-1: Acetohydrazide | CymitQuimica [cymitquimica.com]
- 5. Novel coumarin-based acetohydrazide-1,2,3-triazole derivatives as urease enzyme inhibitors: Synthesis, in vitro evaluation, and molecular dynamics simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. 76271-74-4|2-((tert-Butyldiphenylsilyl)oxy)acetic acid|BLD Pharm [bldpharm.com]
- 8. Introduction of tert-butyldiphenylsilyl (TBDPS) group - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
